1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)methanesulfonamide

• IUPAC Name: 1-(7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl)-N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)methanesulfonamide
• InChI: InChI=1S/C15H27NO4S2/c1-13(2)11-5-6-15(13,12(17)7-11)10-22(19,20)16-8-14(3,18)9-21-4/h11,16,18H,5-10H2,1-4H3
• InChI Key: SDZNWBZZIVXOQP-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)CS(=O)(=O)NCC(C)(CSC)O)C
• Molecular Formula: C15H27NO4S2
• Molecular Weight: 349.5 g/mol

Description

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-hydroxy-2-methyl-3-(methylthio)propyl)methanesulfonamide is a useful research compound. Its molecular formula is C15H27NO4S2 and its molecular weight is 349.5. The purity is usually 95%.
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Scientific Research Applications

Physicochemical Properties and Ecotoxicity

The study on the physicochemical properties, Brönsted acidity, and ecotoxicity of protic ionic liquids (PILs) with camphorsulfonate anion revealed significant insights into the fluctuations in density, viscosity, and thermal degradation of these substances. These ionic liquids, which include structures related to the chemical , exhibit strong Brönsted acidities and were investigated for their toxicity against human pathogenic bacteria. Such research underscores the potential environmental and biochemical impacts of these chemicals (Sardar et al., 2018).

Molecular Mechanics Calculations

Molecular mechanics (MM3) calculations on sulfides, including compounds structurally similar to the chemical , have been performed to match with experimental data. This study includes the calculation of structures, vibrational spectra, and heats of formation, providing foundational knowledge for understanding the chemical behavior and properties of such sulfides (Allinger et al., 1991).

Atmospheric Relevance of Organosulfur Compounds

The role of volatile organosulfur compounds, such as dimethyl sulfide (DMS), in atmospheric aerosol formation highlights the significance of understanding the oxidation processes and intermediate radicals involved. This research has implications for atmospheric chemistry, cloud formation, and climate modeling. Studies on DMS oxidation provide valuable insights into the complex sequence of reactions and the environmental fate of these compounds (Mardyukov & Schreiner, 2018).

Microbial Metabolism of Methanesulfonic Acid

Research into the microbial metabolism of methanesulfonic acid, a stable strong acid and key intermediate in the sulfur cycle, elucidates how diverse aerobic bacteria utilize it as a sulfur source. This study contributes to our understanding of biogeochemical cycling and the ecological roles of microorganisms in sulfur metabolism (Kelly & Murrell, 1999).